![molecular formula C19H22Cl2N4O4S B2812517 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride CAS No. 1323432-08-1](/img/structure/B2812517.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a chemical substance that can be identified by its unique molecular structure . It contains several functional groups, including a benzo[d]thiazol-2-yl group, a morpholinoethyl group, and an isoxazole-5-carboxamide group . The compound also contains a chlorine atom and a methoxy group attached to the benzo[d]thiazol-2-yl group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . Typically, these compounds are synthesized by coupling substituted 2-amino benzothiazoles with other reagents . The intermediate compounds are then treated with other reagents to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound is characterized by several functional groups. The benzo[d]thiazol-2-yl group is a heterocyclic aromatic ring system, which is known to contribute to the compact protective coating formed as a result of mixed interactions during their adsorption over metal surfaces . The morpholinoethyl group and the isoxazole-5-carboxamide group are also key components of the molecular structure .Scientific Research Applications
Synthesis and Biological Activity
Analgesic and Anti-inflammatory Agents : A study highlighted the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, indicating significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). This research implies that compounds with similar structural features may be explored for their potential in treating inflammation and pain.
Antimicrobial Agents : Research on quinazolinone and thiazolidinone derivatives showed promising in vitro antibacterial and antifungal activities, suggesting that compounds with a thiazole core can be effective against various microbial strains (Desai et al., 2011). This indicates the potential for developing new antimicrobial agents from structurally related compounds.
Gastrokinetic Agents : A series of benzamides, including morpholinyl methyl derivatives, were synthesized and evaluated for their gastrokinetic activity, suggesting potential applications in enhancing gastric emptying (Kato et al., 1992). The presence of a morpholine group and its impact on biological activity could provide insights into the functional attributes of the specified compound.
Serotonin-3 (5-HT3) Receptor Antagonists : Compounds with chloro and methoxy substituents on a benzamide scaffold have been evaluated for 5-HT3 receptor antagonistic activity, highlighting their potential in treating disorders related to serotonin dysfunction (Kuroita et al., 1996). This suggests that compounds with similar structural features might be explored for neurological or psychiatric conditions.
Mechanism of Action
Mode of Action
Based on its structural similarity to other benzothiazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .
Biochemical Pathways
Benzothiazole derivatives have been reported to exhibit antimicrobial activity, suggesting they may interfere with essential biochemical pathways in microorganisms .
Pharmacokinetics
The presence of functional groups such as the morpholinoethyl group and the carboxamide group may influence its pharmacokinetic properties .
Result of Action
Benzothiazole derivatives have been reported to exhibit antimicrobial activity, suggesting they may inhibit the growth of microorganisms .
Future Directions
properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(2-morpholin-4-ylethyl)-1,2-oxazole-5-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O4S.ClH/c1-12-11-15(28-22-12)18(25)24(6-5-23-7-9-27-10-8-23)19-21-16-14(26-2)4-3-13(20)17(16)29-19;/h3-4,11H,5-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYSKGZKCUYOIHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N(CCN2CCOCC2)C3=NC4=C(C=CC(=C4S3)Cl)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.